cis-Benzyl (2-methylpyrrolidin-3-YL)carbamate hcl
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Overview
Description
Cis-Benzyl (2-methylpyrrolidin-3-YL)carbamate hcl is a useful research compound. Its molecular formula is C13H19ClN2O2 and its molecular weight is 270.76. The purity is usually 95%.
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Scientific Research Applications
Carbamate Compounds in Scientific Research
Chemotherapeutic Effects of Anthelmintics : Research has explored the effects of carbamate anthelmintics, such as mebendazole and albendazole, on Hymenolepis microstoma and Hymenolepis diminuta, providing insights into the potential chemotherapeutic applications of carbamate compounds (McCracken et al., 2004).
Structure-Metabolism Relationships : A study on the metabolic hydrolysis of medicinal carbamates, including structure-lability relationships, helps in understanding how molecular structures influence their stability and degradation, which is crucial for designing carbamate-based drugs or prodrugs (Vacondio et al., 2010).
Effects on Freshwater Ecosystems : The impact of carbamate pesticides on fish in freshwater ecosystems has been reviewed, highlighting the environmental and toxicological considerations of carbamates, which is relevant for assessing the ecological safety of these compounds (Nwigwe, 2007).
Toxicologic Effects in Mammals : A review on the carbamate insecticide aldicarb discussed its toxicologic effects, providing a comprehensive overview of the health and safety considerations associated with carbamate exposure (Risher et al., 1987).
Mechanism of Action in Gastrointestinal Motility Disorders : Cisapride, a carbamate compound, has been reviewed for its pharmacodynamic and pharmacokinetic properties, as well as its therapeutic use in treating gastrointestinal motility disorders, offering insights into the medical applications of carbamates (McCallum et al., 1988).
Safety and Hazards
Properties
IUPAC Name |
benzyl N-[(2R,3R)-2-methylpyrrolidin-3-yl]carbamate;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2.ClH/c1-10-12(7-8-14-10)15-13(16)17-9-11-5-3-2-4-6-11;/h2-6,10,12,14H,7-9H2,1H3,(H,15,16);1H/t10-,12-;/m1./s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQNITJGVVYICOV-MHDYBILJSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(CCN1)NC(=O)OCC2=CC=CC=C2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1[C@@H](CCN1)NC(=O)OCC2=CC=CC=C2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.